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Compound of Interest

Compound Name: 1,3-Dibromo-2,4,6-trinitrobenzene

Cat. No.: B076181

An In-depth Technical Guide to 1,3-Dibromo-
2.,4,6-trinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of 1,3-Dibromo-2,4,6-trinitrobenzene. Due to the specialized nature of this
compound, some experimental data is not readily available in public literature. This guide
compiles all accessible information and provides theoretical context where experimental data is
absent.

Core Physical and Chemical Characteristics

1,3-Dibromo-2,4,6-trinitrobenzene is a highly substituted aromatic compound. Its properties
are dictated by the presence of two bromine atoms and three nitro groups on the benzene ring,
which lead to significant electron withdrawal and potential for high reactivity and energetic
properties.
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Property

Value

Source

Molecular Formula

CeHBIr2NsOs

[1]

Molecular Weight 370.897 g/mol [1]

Melting Point 136-137 °C [2]
Yellow colored thin needles

Appearance ] ] [2]
(from acetic acid)

Boiling Point Data not available

Density Data not available

N Soluble in acetic acid (for

Solubility o [2]
crystallization)

CAS Number 13506-78-0 [3]

Synthesis

A documented method for the synthesis of 1,3-Dibromo-2,4,6-trinitrobenzene involves the

direct nitration of 1,3-dibromobenzene.[2] While a detailed experimental protocol with specific

quantities and reaction conditions is not fully elaborated in the available literature, a general

procedure can be outlined.

Experimental Protocol: Synthesis of 1,3-Dibromo-2,4,6-

trinitrobenzene

Materials:

1,3-Dibromobenzene

Fuming nitric acid

Concentrated sulfuric acid

Acetic acid (for recrystallization)
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Procedure:

e Anitrating mixture is prepared by carefully adding fuming nitric acid to concentrated sulfuric
acid under cooled conditions.

e 1,3-Dibromobenzene is slowly added to the nitrating mixture with constant stirring, while
maintaining a controlled temperature to prevent runaway reactions.

e The reaction mixture is stirred for a specified period to allow for complete trinitration.
e Upon completion, the reaction mixture is poured onto ice to precipitate the crude product.
e The crude solid is collected by filtration and washed with water to remove residual acid.

e The crude 1,3-Dibromo-2,4,6-trinitrobenzene is then purified by recrystallization from a
suitable solvent, such as acetic acid, to yield yellow, needle-like crystals.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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